Cas no 15721-02-5 (2,2',5,5'-Tetrachlorobenzidine)
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15721-02-5 structure
Product Name:2,2',5,5'-Tetrachlorobenzidine
CAS No:15721-02-5
Molecular Formula:C12H8Cl4N2
Molecular Weight:322.0173
MDL:MFCD00043918
CID:50188
PubChem ID:27465
2,2',5,5'-Tetrachlorobenzidine Properties
Names and Identifiers
-
- TCB
- 2,2',5,5'-Tetrachlorobenzidine
- 2,2,5,5-Tetrachlorobenzidine1000µg
- 2,2′,5,5′-Tetrachlorobenzidine
- 4-(4-amino-2,5-dichlorophenyl)-2,5-dichloroaniline
- 4,4'-Diamino-2,2',5,5'-tetrachlorobiphenyl
- 2,2',5,5'-Tetrachloro-[1,1'-Biphenyl]-4,4'-diamine
- Tetrachlorobenzidine
- 2,2,5,5-Tetrachlorobenzidine
- 3,3',6,6'-Tetrachlorobenzidine
- 2,2',5,5'-Tetrachloro-4,4'-diaminodiphenyl
- Benzidine, 2,2',5,5'-tetrachloro-
- ICS5PD3141
- [1,1'-Biphenyl]-4,4'-diamine, 2,2',5,5'-tetrachloro-
- 2,2',5,5'-tetrachlorobiphenyl-4,4'-diamine
- 2,2',5,5'-Tetrachloro-(1,1'-biphen
- 15721-02-5
- CAS-15721-02-5
- (1,1'-Biphenyl)-4,4'-diamine, 2,2',5,5'-tetrachloro-
- CHEMBL3186078
- NS00025110
- H10725
- MFCD00043918
- TETRACHLOROBENZIDINE, 2,2',5,5'-
- EINECS 239-815-3
- 2,2',5,5'-TETRACHLOROBENZIDINE [IARC]
- EN300-21420
- UXOXUHMFQZEAFR-UHFFFAOYSA-N
- InChI=1/C12H8Cl4N2/c13-7-3-11(17)9(15)1-5(7)6-2-10(16)12(18)4-8(6)14/h1-4H,17-18H2
- FT-0609111
- C19533
- 3-13-00-00447 (Beilstein Handbook Reference)
- UXOXUHMFQZEAFR-UHFFFAOYSA-
- Tox21_302911
- 2,2 inverted exclamation mark ,5,5 inverted exclamation mark -Tetrachlorobenzidine
- DTXSID7021314
- DTXCID601314
- W-108005
- SY052209
- NCGC00256382-01
- 2,2',5,5'-Tetrachloro[1,1'-biphenyl]-4,4'-diamine #
- AS-69025
- SCHEMBL142135
- UNII-ICS5PD3141
- AC-33840
- CHEBI:82540
- YSWG728
- BRN 3364286
- 2,2',5,5'-Tetrachloro(1,1'-biphenyl)-4,4'-diamine
- AKOS009031249
- 2,2',5,5'-Tetrachloro-(1,1'-biphenyl)-4,4'-diamine
- Q27156051
- NCGC00249152-01
- NCGC00259576-01
- Tox21_202027
- CS-W009887
- T0933
- 2,2\\',5,5\\'-Tetrachlorobenzidine
- DB-043346
-
- MDL: MFCD00043918
- InChIKey: UXOXUHMFQZEAFR-UHFFFAOYSA-N
- Inchi: 1S/C12H8Cl4N2/c13-7-3-11(17)9(15)1-5(7)6-2-10(16)12(18)4-8(6)14/h1-4H,17-18H2
- SMILES: ClC1=C([H])C(=C(C([H])=C1C1=C([H])C(=C(C([H])=C1Cl)N([H])[H])Cl)Cl)N([H])[H]
- BRN: 3364286
Computed Properties
- Exact Mass: 319.94400
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Rotatable Bond Count: 1
- Monoisotopic Mass: 319.944
- Heavy Atom Count: 18
- Complexity: 263
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 4.5
- Surface Charge: 0
- Topological Polar Surface Area: 52
Experimental Properties
- LogP: 6.29400
- PSA: 52.04000
- Refractive Index: 1.6000 (estimate)
- Boiling Point: 408.2°C at 760 mmHg
- Melting Point: 137.0 to 141.0 deg-C
- Flash Point: 200.67 °C
- Color/Form: Not determined
- Solubility: Not determined
- Density: 1.5309 (rough estimate)
2,2',5,5'-Tetrachlorobenzidine Security Information
-
Symbol:
- RTECS:DD1751000
- WGK Germany:3
- Safety Instruction: 53-45
-
Dangerous goods sign:
- Hazard Statement: H315-H319
- Warning Statement: P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- Prompt:warning
- Storage Condition:-70°C
- Risk Phrases: 61
- Signal Word:Warning
2,2',5,5'-Tetrachlorobenzidine Customs Data
- HS CODE:2921590090
- Customs Data:
China Customs Code:
2921590090Overview:
2921590090. Other aromatic polyamines and derivatives and their salts. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2921590090. other aromatic polyamines and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
2,2',5,5'-Tetrachlorobenzidine Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P001PRW-25g |
[1,1'-Biphenyl]-4,4'-diamine, 2,2',5,5'-tetrachloro- |
15721-02-5 | 98% | 25g |
$8.00 | 2025-02-19 | |
A2B Chem LLC | AA79260-25g |
2,2',5,5'-Tetrachlorobenzidine |
15721-02-5 | 98% | 25g |
$8.00 | 2024-04-20 | |
Aaron | AR001Q08-10g |
[1,1'-Biphenyl]-4,4'-diamine, 2,2',5,5'-tetrachloro- |
15721-02-5 | 98% | 10g |
$6.00 | ||
abcr | AB142009-25 g |
2,2',5,5'-Tetrachlorobenzidine, 98%; . |
15721-02-5 | 98% | 25 g |
€78.50 | 2023-07-20 | |
Alichem | A019108761-500g |
2,2',5,5'-Tetrachloro-[1,1'-biphenyl]-4,4'-diamine |
15721-02-5 | 95% | 500g |
417.48 USD | ||
Ambeed | A734418-25g |
2,2,5,5-Tetrachlorobenzidine |
15721-02-5 | 98% | 25g |
$10.0 | 2024-07-21 | |
Chemenu | CM155666-500g |
2,2',5,5'-Tetrachlorobenzidine |
15721-02-5 | 95% | 500g |
$399 | ||
Cooke Chemical | A7728912-5g |
2,2',5,5'-Tetrachlorobenzidine |
15721-02-5 | 99% | 5g |
RMB 64.80 | 2025-02-21 | |
Enamine | EN300-21420-0.05g |
4-(4-amino-2,5-dichlorophenyl)-2,5-dichloroaniline |
15721-02-5 | 95% | 0.05g |
$19.0 | 2023-09-16 | |
eNovation Chemicals LLC | D120457-100g |
2,2,5,5-TETRACHLOROBENZIDINE |
15721-02-5 | 97% | 100g |
$200 | 2022-06-03 |
2,2',5,5'-Tetrachlorobenzidine Suppliers
HU BEI QI FEI YI YAO HUA GONG Co., Ltd.
(CAS:15721-02-5)
MR./MRS.:LIU JING LI : 1 8 7 0 2 7 6 2 2 5 1
Phone:18702762251
Email:1438980033@qq.com
JIANG SU RUN FENG HE CHENG Technology Co., Ltd.
(CAS:15721-02-5)
MR./MRS.:CAI JING LI
Phone:18662931390
Email:507167383@qq.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
(CAS:15721-02-5)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
Shanghai Aladdin Biochemical Technology Co., Ltd
(CAS:15721-02-5)
MR./MRS.:A LA DING
Phone:
Email:anhua.mao@aladdin-e.com
2,2',5,5'-Tetrachlorobenzidine Related Literature
-
1. Bistable memory devices with lower threshold voltage by extending the molecular alkyl-chain lengthWusheng Ren,Yongxiang Zhu,Jianfeng Ge,Xufeng Xu,Ru Sun,Najun Li,Hua Li,Qingfeng Xu,Junwei Zheng,Jianmei Lu Phys. Chem. Chem. Phys. 2013 15 9212
-
2. The mass spectra of polychlorinated biphenylsS. Safe,O. Hutzinger J. Chem. Soc. Perkin Trans. 1 1972 686
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:15721-02-5)2,2',5,5'-Tetrachlorobenzidine

Purity:99%
Quantity:1kg
Price($):186.0